Cas no 5467-42-5 (2,2,4,6,6-pentamethylheptane-3,5-dione)

• Product name: 2,2,4,6,6-pentamethylheptane-3,5-dione
• CAS No: 5467-42-5
• MF: C₁₂H₂₂O₂
• MW: 198.30188
• CID: 942490
• PubChem ID: 231586

2,2,4,6,6-pentamethylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,2,4,6,6-pentamethylheptane-3,5-dione
• 2,2,4,6,6-Pentamethyl-3,5-heptanedione
• 2,2,4,6,6-Pentamethyl-heptan-3,5-dion
• 2,2,4,6,6-pentamethyl-heptane-3,5-dione
• AC1L5M0T
• AC1Q5BZ9
• AG-J-32083
• AR-1D0645
• CTK1H3723
• NSC28031
• NSC-28031
• 2,2,4,6,6-Pentamethyl-3,5-heptanedione #
• AKOS024339839
• 5467-42-5
• SCHEMBL1397144
• 3,5-Heptanedione, 2,2,4,6,6-pentamethyl-
• DTXSID50282798
• EN300-1127419

• Inchi： InChI=1S/C12H22O2/c1-8(9(13)11(2,3)4)10(14)12(5,6)7/h8H,1-7H3
• InChI Key： WMZURKKTJQPBOJ-UHFFFAOYSA-N
• SMILES： CC(C(=O)C(C)(C)C)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.895
• Boiling Point: 254.1°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.433
• PSA: 34.14
• LogP: 2.85290